2,2-Dimethyl-1,3-dihydroinden-5-ol
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Description
2,2-Dimethyl-1,3-dihydroinden-5-ol, also known as β-thujaplicin, is a natural compound found in various plant species such as Thuja plicata, Cupressus sempervirens, and Juniperus communis. This compound has attracted scientific attention due to its potential applications in various fields, including medicine, cosmetics, and food industry.
Scientific Research Applications
- 2,2-Dimethyl-1,3-dihydroinden-5-ol serves as a valuable reagent in the synthesis of heterocyclic compounds. Its unique structure and reactivity make it useful for constructing complex ring systems, especially those containing oxygen atoms .
- Researchers have explored indole derivatives for their antiviral potential. Some derivatives of 2,2-Dimethyl-1,3-dihydroinden-5-ol exhibit inhibitory activity against viruses. For instance:
- Indole derivatives, including 2,2-Dimethyl-1,3-dihydroinden-5-ol , possess diverse biological activities:
- Indole-3-acetic acid , a plant hormone, is produced by the degradation of tryptophan in higher plants. The indole nucleus plays a crucial role in this context .
- The indole scaffold appears in several synthetic drug molecules. Researchers explore its binding affinity to various receptors, aiming to develop novel therapeutic derivatives .
- 2,2-Dimethyl-1,3-dihydroinden-5-ol finds applications in organic synthesis due to its versatile reactivity. Chemists utilize it to create diverse compounds .
Heterocyclic Synthesis
Antiviral Activity
Biological Activities
Plant Hormone Analog
Medicinal Chemistry
Organic Synthesis
properties
IUPAC Name |
2,2-dimethyl-1,3-dihydroinden-5-ol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14O/c1-11(2)6-8-3-4-10(12)5-9(8)7-11/h3-5,12H,6-7H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZHRUDNISMDMKJF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CC2=C(C1)C=C(C=C2)O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
162.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
18272-67-8 |
Source
|
Record name | 2,2-dimethyl-2,3-dihydro-1H-inden-5-ol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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